Cas no 24612-45-1 (Benzenamine,4,4'-sulfonylbis[2-nitro-N-phenyl-)

• Product Name: Benzenamine,4,4'-sulfonylbis[2-nitro-N-phenyl-
• CAS No: 24612-45-1
• MF: C₂₄H₁₈N₄O₆S
• MW: 490.487924098969
• CID: 284783
• PubChem ID: 301222
• Update Time: 2025-04-19

Benzenamine,4,4'-sulfonylbis[2-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3.3'-Dinitro-4.4'-dianilino-diphenylsulfon
• 4,4'-sulfonylbis(2-nitro-N-phenylaniline)
• AC1L6XYT
• bis-(4-anilino-3-nitro-phenyl)-sulfone
• NSC177718
• AKOS000598507
• 24612-45-1
• DTXSID50306584
• N,N'-[Sulfonylbis(2-nitro-4,1-phenylene)]dianiline
• NSC-177718
• Benzenamine,4,4'-sulfonylbis[2-nitro-N-phenyl-

• Inchi： 1S/C24H18N4O6S/c29-27(30)23-15-19(11-13-21(23)25-17-7-3-1-4-8-17)35(33,34)20-12-14-22(24(16-20)28(31)32)26-18-9-5-2-6-10-18/h1-16,25-26H
• InChI Key： DGIVRNUFUOYOIS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC=CC=1)(C1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 490.09484
• Monoisotopic Mass: 490.09470548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 144.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes